Cas no 2877676-24-7 (2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide)

• Product Name: 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide
• CAS No: 2877676-24-7
• MF: C₁₉H₂₈N₆O₂
• MW: 372.464623451233
• CID: 5309394
• PubChem ID: 165431750
• Update Time: 2025-05-25

2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2877676-24-7
• 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide
• AKOS040887839
• F6830-8293
• 1-(5,6-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C19H28N6O2/c1-13-14(2)22-19-20-12-21-25(19)18(13)24-7-3-15(4-8-24)11-17(26)23-16-5-9-27-10-6-16/h12,15-16H,3-11H2,1-2H3,(H,23,26)
• InChI Key： OBEWOFFERWSIRF-UHFFFAOYSA-N
• SMILES： N1(C2N3N=CN=C3N=C(C)C=2C)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 372.22737416g/mol
• Monoisotopic Mass: 372.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.38±0.20(Predicted)

Additional information on 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide

Comprehensive Analysis of 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide (CAS No. 2877676-24-7)

In the rapidly evolving field of pharmaceutical chemistry, 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide (CAS No. 2877676-24-7) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyrimidine core and piperidine and oxane substituents, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's heterocyclic framework, featuring a 5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine moiety, is a key area of focus. This structural motif is known for its bioisosteric properties, often mimicking purine bases in nucleic acids, making it a valuable tool in designing enzyme inhibitors. The incorporation of a piperidin-4-yl group and an N-(oxan-4-yl)acetamide side chain further enhances its versatility, potentially improving pharmacokinetic properties such as solubility and metabolic stability. These features align with current trends in medicinal chemistry, where researchers prioritize molecules with balanced lipophilicity and bioavailability.

Recent advancements in high-throughput screening and computational drug design have highlighted the potential of CAS No. 2877676-24-7 in addressing unmet medical needs. For instance, its structural analogs have shown promise in modulating kinase activity, a hot topic in oncology and inflammatory disease research. The compound's ability to interact with ATP-binding sites of kinases makes it a candidate for further investigation in targeted therapies, a field gaining traction due to the rise of personalized medicine.

Another compelling aspect of this compound is its relevance to fragment-based drug discovery (FBDD). The triazolopyrimidine core serves as an ideal fragment for growing or linking strategies, enabling the development of novel lead compounds. This approach is particularly appealing in the context of drug repurposing, a cost-effective strategy that leverages existing chemical entities for new therapeutic indications. Given the growing interest in AI-driven drug discovery, 2877676-24-7 could be a valuable addition to virtual screening libraries, facilitating the identification of new bioactive molecules.

From a synthetic chemistry perspective, the preparation of 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide involves multi-step reactions, including cyclocondensation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for preclinical studies. The compound's CAS registry number (2877676-24-7) ensures precise identification in chemical databases, supporting reproducibility and regulatory compliance—a growing concern in pharmaceutical R&D.

In conclusion, 2-(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide represents a fascinating case study in modern drug discovery. Its structural features, combined with emerging technologies like AI-assisted molecular design and cryo-EM structural analysis, position it as a compound with substantial potential. As the scientific community continues to explore its applications, this molecule may soon find its place in the next generation of therapeutics, addressing challenges in precision medicine and targeted drug delivery.